Cas no 338791-30-3 (6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone)

• Product Name: 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone
• CAS No: 338791-30-3
• MF: C₂₀H₁₀Cl₃FN₂O
• MW: 419.663605213165
• CID: 5013185
• Update Time: 2025-11-01

6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone Chemical and Physical Properties

Names and Identifiers

• 6,7-dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one
• Oprea1_583145
• 6,7-dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone
• 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone

• Inchi： 1S/C20H10Cl3FN2O/c21-12-3-1-11(2-4-12)19-15-9-17(22)18(23)10-16(15)20(27)26(25-19)14-7-5-13(24)6-8-14/h1-10H
• InChI Key： AUGRROKYDPKMRV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(N(C3C=CC(=CC=3)F)N=C(C3C=CC(=CC=3)Cl)C=2C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 588
• XLogP3: 6.4
• Topological Polar Surface Area: 32.7

Additional information on 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone

Introduction to 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone (CAS No. 338791-30-3)

6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone, identified by its Chemical Abstracts Service (CAS) number 338791-30-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This phthalazinone derivative exhibits a unique structural framework characterized by chloro and fluoro substituents, which contribute to its distinct chemical properties and potential biological activities. The compound's molecular architecture, featuring a phthalazinone core with halogenated aromatic rings, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The significance of 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone lies in its potential applications across multiple domains of chemical biology. Recent advancements in medicinal chemistry have highlighted the importance of halogenated heterocycles in the design of novel bioactive molecules. The presence of chlorine and fluorine atoms in this compound not only enhances its lipophilicity but also modulates its interactions with biological targets, making it an attractive scaffold for pharmacological investigation.

In the realm of academic research, this compound has been studied for its potential role in addressing various therapeutic challenges. The phthalazinone scaffold is well-documented for its utility in developing antimicrobial, antiviral, and anticancer agents. The specific substitution pattern of 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone may confer unique properties that distinguish it from other phthalazinone derivatives, enabling targeted action against specific pathogens or disease mechanisms.

Recent publications have begun to explore the pharmacokinetic and pharmacodynamic profiles of this compound. Studies indicate that the halogen atoms contribute to improved metabolic stability and enhanced binding affinity to biological receptors. For instance, the fluorine substituent at the para position of the phenyl ring may enhance the compound's ability to penetrate biological membranes, while the chloro groups at the 6 and 7 positions could influence its interactions with enzymes or receptors involved in disease pathways.

The synthesis of 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone represents a sophisticated blend of organic chemistry techniques. The preparation typically involves multi-step reactions, including condensation reactions to form the phthalazinone core, followed by selective halogenation and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for subsequent biological evaluations.

Biological assays have begun to reveal promising activities associated with this compound. Preliminary data suggest that 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The precise mechanism of action remains under investigation, but early findings hint at potential interactions with pathways relevant to immunomodulation and tumor suppression.

The integration of computational chemistry has further accelerated the exploration of this molecule's properties. Molecular modeling studies have been employed to predict binding affinities and identify potential binding pockets on target proteins. These simulations provide valuable insights into how structural modifications might enhance activity or selectivity, guiding future synthetic efforts.

The regulatory landscape for novel compounds like 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone is another critical consideration. Compliance with Good Manufacturing Practices (GMP) and adherence to safety protocols are essential for advancing this compound through preclinical and clinical trials. Collaborative efforts between synthetic chemists, biologists, and regulatory experts ensure that the development process is both efficient and compliant with international standards.

The future prospects for 6,7-Dichloro-4-(4-chlorophenyl)-2-(4-fluorophenyl)-1(2H)-phthalazinone are promising, with ongoing research aimed at optimizing its pharmacological profile. Innovations in drug delivery systems may further enhance its therapeutic potential by improving bioavailability and targeting specificity. As our understanding of disease mechanisms evolves, compounds like this one will play a crucial role in addressing unmet medical needs.